![molecular formula C12H16N4O2 B5616973 3-methyl-6-[5-(1-propoxyethyl)-1,2,4-oxadiazol-3-yl]pyridazine](/img/structure/B5616973.png)
3-methyl-6-[5-(1-propoxyethyl)-1,2,4-oxadiazol-3-yl]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-6-[5-(1-propoxyethyl)-1,2,4-oxadiazol-3-yl]pyridazine belongs to a class of heterocyclic compounds that have been actively investigated for various applications. Its synthesis and properties are derived from its unique molecular structure which includes oxadiazole and pyridazine moieties.
Synthesis Analysis
The synthesis of related compounds often involves reactions like the treatment of hydroxyimino derivatives with acids (Ogurtsov et al., 2018). Other methods include reactions of pyrazoloylhydroximoyl chloride with various amines and methylene compounds to afford derivatives (Zohdi et al., 1997).
Molecular Structure Analysis
The molecular structure of related pyridazine derivatives has been characterized using techniques like X-ray diffraction, revealing features such as planar molecules and unusual bond angles (Ogurtsov et al., 2018). These structural features significantly influence the compound's chemical behavior.
Chemical Reactions and Properties
Chemical reactions involving this compound likely include cycloadditions, as demonstrated in related studies where pyridazine units undergo reactions leading to the formation of linear oligoheterocycles (Sauer et al., 2001).
Physical Properties Analysis
The physical properties of such compounds are influenced by their molecular structure. For example, strong π-π stacking and hydrogen bonding interactions can result in high crystal density, as observed in similar compounds (Ogurtsov et al., 2018).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are often determined by the presence of functional groups and the overall molecular architecture. In related compounds, the presence of nitroxyl groups and their bond angles significantly affect the chemical behavior (Ogurtsov et al., 2018).
properties
IUPAC Name |
3-(6-methylpyridazin-3-yl)-5-(1-propoxyethyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O2/c1-4-7-17-9(3)12-13-11(16-18-12)10-6-5-8(2)14-15-10/h5-6,9H,4,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LENXMIPCTOTJEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(C)C1=NC(=NO1)C2=NN=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-6-[5-(1-propoxyethyl)-1,2,4-oxadiazol-3-YL]pyridazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.